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Compound of Interest

Compound Name: Norfenefrine

Cat. No.: B1144168 Get Quote

Technical Support Center: Norfenefrine Powder
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and weighing Norfenefrine powder.

Frequently Asked Questions (FAQs)
Q1: What is Norfenefrine and what are its primary characteristics?

A1: Norfenefrine is an α-adrenergic receptor agonist, primarily stimulating the α1-adrenergic

receptors.[1][2] This action leads to vasoconstriction, or the narrowing of blood vessels, which

in turn increases blood pressure.[3] It is a sympathomimetic agent used in the treatment of

hypotension.[1] The hydrochloride salt of Norfenefrine is often used in research due to its

enhanced water solubility and stability.[1]

Q2: What are the main safety precautions to take when handling Norfenefrine powder?

A2: Norfenefrine hydrochloride is harmful if swallowed. It is essential to wash your hands

thoroughly after handling and to avoid eating, drinking, or smoking in the work area. In case of

accidental ingestion, call a poison center or doctor immediately and rinse your mouth with

water. It is also important to minimize dust generation and accumulation by using the powder in

a well-ventilated area.
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Q3: What personal protective equipment (PPE) should be worn when working with

Norfenefrine powder?

A3: Appropriate PPE includes safety glasses, gloves, and a lab coat. If there is a risk of

generating dust, a dust respirator should be used.

Q4: Is Norfenefrine powder hygroscopic?

A4: Yes, Norfenefrine hydrochloride is described as hygroscopic, meaning it can absorb

moisture from the air. Therefore, it is crucial to handle it in a dry environment to prevent

degradation and to ensure accurate weighing.

Q5: How should Norfenefrine powder be stored?

A5: Norfenefrine powder should be stored in a tightly closed container in a cool, dry, and well-

ventilated area. Some sources recommend storage at 4°C, under a nitrogen atmosphere, and

away from moisture. It is also light-sensitive and should be protected from light.

Q6: What are the signs of degradation of Norfenefrine powder?

A6: While specific visual cues of degradation are not well-documented in the provided search

results, any change in color, clumping (due to moisture absorption), or deviation from a white to

off-white solid appearance could indicate degradation.
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Issue Possible Cause(s) Recommended Solution(s)

Difficulty in obtaining a stable

weight reading.

1. The powder is absorbing

moisture from the air

(hygroscopicity). 2. Static

electricity on the weighing

vessel. 3. Air drafts in the

weighing area.

1. Weigh the powder in a glove

box with a controlled low-

humidity atmosphere. If a

glove box is not available,

work quickly and in a draft-

shielded balance. 2. Use an

anti-static gun or ionizer to

dissipate static charge from the

weighing vessel. 3. Ensure the

analytical balance is in a

location free from air currents.

Powder appears clumpy or

discolored.

1. Improper storage has led to

moisture absorption. 2.

Exposure to light has caused

photodegradation. 3. The

powder has been exposed to

air, leading to oxidation.

1. Discard the powder as its

purity may be compromised.

Review storage procedures to

ensure containers are tightly

sealed and stored in a

desiccator or dry environment.

2. Store the powder in an

amber vial or a container

wrapped in aluminum foil to

protect it from light. 3. Store

the powder under an inert gas

like nitrogen or argon.

Inconsistent experimental

results.

1. Inaccurate weighing due to

the issues mentioned above.

2. Degradation of the

Norfenefrine stock solution.

1. Review and implement the

best practices for weighing

hygroscopic and sensitive

powders outlined in this guide.

2. Prepare fresh stock

solutions for each experiment.

If storing solutions, keep them

at -80°C for up to 6 months or

-20°C for up to 1 month, stored

under nitrogen and away from

moisture.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
Parameter Value Source(s)

Molecular Weight

153.18 g/mol (free base)

189.64 g/mol (hydrochloride

salt)

Water Solubility

18.6 mg/mL (free base) 50

mg/mL (hydrochloride salt, with

sonication)

Appearance White to off-white solid

Storage Temperature (Powder)
Cool, dry place; 4°C

recommended

Storage Conditions (Solution)

-80°C for up to 6 months -20°C

for up to 1 month (Stored

under nitrogen, away from

moisture)

Experimental Protocols
Protocol 1: Accurate Weighing of Norfenefrine Powder

Preparation: Before starting, ensure the analytical balance is calibrated and located in a

draft-free area. Place a desiccant in the balance chamber if possible.

Acclimatization: Allow the sealed container of Norfenefrine powder to equilibrate to room

temperature before opening to prevent condensation.

Inert Atmosphere (Recommended): If available, perform all weighing procedures inside a

glove box with a controlled, low-humidity nitrogen or argon atmosphere.

Weighing Procedure:

Use an appropriate weighing vessel (e.g., a glass vial or weighing paper).

Discharge any static electricity from the vessel using an anti-static device.
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Tare the balance with the weighing vessel.

Quickly and carefully transfer the desired amount of Norfenefrine powder to the vessel.

Record the weight immediately.

Tightly reseal the main container of Norfenefrine powder.

Post-Weighing: Immediately use the weighed powder for your experiment or store it in a

tightly sealed container within a desiccator.

Protocol 2: Preparation of a 10 mM Norfenefrine Stock Solution in Water

Calculation: Based on the molecular weight of Norfenefrine hydrochloride (189.64 g/mol ),

calculate the mass required to prepare your desired volume of a 10 mM solution. For

example, for 10 mL of a 10 mM solution, you would need 1.8964 mg of Norfenefrine
hydrochloride.

Weighing: Accurately weigh the calculated amount of Norfenefrine hydrochloride powder

following the protocol above.

Dissolution:

Transfer the weighed powder to a volumetric flask of the appropriate size.

Add a portion of high-purity water (e.g., deionized or distilled) to the flask.

If necessary, sonicate the solution to aid dissolution.

Once fully dissolved, add water to the final volume mark.

Mix the solution thoroughly.

Sterilization and Storage:

If for use in cell culture or other sterile applications, filter-sterilize the solution through a

0.22 µm filter.
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C, protected from light.
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Caption: Norfenefrine's α1-adrenergic signaling pathway.
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Caption: Workflow for handling and weighing Norfenefrine powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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